Cas no 782496-99-5 (2-Azetidinone,3,3-dimethyl-4-(phenylthio)-,(4R)-(9CI))

• Product Name: 2-Azetidinone,3,3-dimethyl-4-(phenylthio)-,(4R)-(9CI)
• CAS No: 782496-99-5
• MF: C₁₁H₁₃NOS
• MW: 207.292021512985
• CID: 554038
• Update Time: 2023-03-29

2-Azetidinone,3,3-dimethyl-4-(phenylthio)-,(4R)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone,3,3-dimethyl-4-(phenylthio)-, (4R)-
• 2-Azetidinone,3,3-dimethyl-4-(phenylthio)-,(4R)-(9CI)

• Inchi： 1S/C11H13NOS/c1-11(2)9(13)12-10(11)14-8-6-4-3-5-7-8/h3-7,10H,1-2H3,(H,12,13)/t10-/m1/s1
• InChI Key： VIJUTRAINSJLSO-SNVBAGLBSA-N
• SMILES： N1[C@H](SC2=CC=CC=C2)C(C)(C)C1=O

Computed Properties

• Exact Mass: 207.072
• Monoisotopic Mass: 207.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2